3-(4-(dimethylamino)phenyl)-2-(((2-(4-ethoxy-3-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)quinazolin-4(3H)-one

• IUPAC Name: 3-[4-(dimethylamino)phenyl]-2-[[2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C30H30N4O4S/c1-6-37-26-16-11-20(17-27(26)36-5)28-31-25(19(2)38-28)18-39-30-32-24-10-8-7-9-23(24)29(35)34(30)22-14-12-21(13-15-22)33(3)4/h7-17H,6,18H2,1-5H3
• InChI Key: JWAJQIRKILPGKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NC(=C(O2)C)CSC3=NC4=CC=CC=C4C(=O)N3C5=CC=C(C=C5)N(C)C)OC
• Molecular Formula: C30H30N4O4S
• Molecular Weight: 542.6 g/mol

Description

3-(4-(dimethylamino)phenyl)-2-(((2-(4-ethoxy-3-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C30H30N4O4S and its molecular weight is 542.65. The purity is usually 95%.
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Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

Background: OLEDs are advanced display and lighting technologies that rely on organic compounds to emit light. These compounds are essential for creating energy-efficient, flexible, and high-resolution displays.

Application: The compound has been investigated for its potential use in red polymer light-emitting diodes (PLEDs). Researchers have synthesized 3,4-diphenylmaleimide-based π-conjugated copolymers containing this compound. .

Electrochemical Applications

Background: Electrochemical processes play a crucial role in various fields, including energy storage, sensors, and catalysis. Novel materials with desirable electrochemical properties are continually sought after.

Application: The compound has been explored for its electrochemical properties. For instance, D-penicillamine-assisted hydrothermal synthesis of Bi2S3 nanoflowers incorporated this compound. .